Cas no 1321621-17-3 (2-(3-chloro-4-nitrophenyl)acetaldehyde)

• Product Name: 2-(3-chloro-4-nitrophenyl)acetaldehyde
• CAS No: 1321621-17-3
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 5871556
• PubChem ID: 131311980
• Update Time: 2025-10-30

2-(3-chloro-4-nitrophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)acetaldehyde
• 1321621-17-3
• EN300-1965901

• Inchi： 1S/C8H6ClNO3/c9-7-5-6(3-4-11)1-2-8(7)10(12)13/h1-2,4-5H,3H2
• InChI Key： VPQMYXXZKLLXHX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(3-chloro-4-nitrophenyl)acetaldehyde

Recent Advances in the Application of 2-(3-Chloro-4-Nitrophenyl)Acetaldehyde (CAS: 1321621-17-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-chloro-4-nitrophenyl)acetaldehyde (CAS: 1321621-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This aldehyde derivative serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its role in the construction of novel heterocyclic scaffolds, which are pivotal in the design of next-generation therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 2-(3-chloro-4-nitrophenyl)acetaldehyde as a key building block for the synthesis of indole-based small molecules with potent anti-inflammatory properties. The study demonstrated that derivatives synthesized from this aldehyde exhibited significant inhibition of NF-κB signaling, a pathway implicated in chronic inflammatory diseases. The researchers employed a multi-step synthetic route, starting with the condensation of 2-(3-chloro-4-nitrophenyl)acetaldehyde with various hydrazine derivatives, followed by cyclization to yield the target indole compounds. Biological assays revealed that several of these compounds showed IC50 values in the nanomolar range, suggesting their potential as lead candidates for further development.

Another notable application of 2-(3-chloro-4-nitrophenyl)acetaldehyde was reported in a recent ACS Chemical Biology paper, where it was used to develop fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The aldehyde's nitro group was strategically modified to enhance its reactivity with ROS, resulting in probes with high sensitivity and selectivity. These probes were successfully applied in imaging studies to monitor oxidative stress in cancer cells, providing valuable insights into the role of ROS in tumor progression and therapy resistance. The study underscores the compound's utility in chemical biology tools that bridge the gap between basic research and clinical applications.

From a synthetic chemistry perspective, 2-(3-chloro-4-nitrophenyl)acetaldehyde has proven to be a valuable precursor for the preparation of complex molecular architectures. A recent Organic Letters publication detailed its use in a novel [3+2] cycloaddition reaction with electron-deficient alkenes, catalyzed by a chiral Lewis acid. This methodology enabled the asymmetric synthesis of highly functionalized cyclopentane derivatives with excellent enantioselectivity (up to 98% ee). The resulting products are structurally related to several bioactive natural products, opening new avenues for the discovery of chiral drugs.

In the pharmaceutical industry, 2-(3-chloro-4-nitrophenyl)acetaldehyde has been incorporated into the development of kinase inhibitors. A patent application filed by a major pharmaceutical company disclosed a series of pyrimidine derivatives synthesized using this aldehyde as a key intermediate. These compounds demonstrated potent activity against JAK kinases, which are important targets in autoimmune diseases. The patent highlights the compound's role in structure-activity relationship (SAR) studies, where subtle modifications to the aldehyde-derived moiety significantly influenced both potency and selectivity.

Despite these promising applications, challenges remain in the large-scale production and handling of 2-(3-chloro-4-nitrophenyl)acetaldehyde due to its sensitivity to air and moisture. Recent process chemistry research has focused on developing stable crystalline forms and improved synthetic protocols to address these issues. A study in Organic Process Research & Development reported a robust, scalable synthesis of this aldehyde with enhanced purity and yield, utilizing continuous flow chemistry techniques. These advancements are critical for ensuring the compound's reliable supply for both research and potential commercial applications.

Looking forward, the unique chemical properties of 2-(3-chloro-4-nitrophenyl)acetaldehyde position it as a valuable tool in medicinal chemistry and chemical biology. Its ability to serve as a versatile synthon for diverse molecular scaffolds, combined with its emerging applications in probe development and drug discovery, suggests that this compound will continue to play an important role in advancing pharmaceutical research. Future studies are expected to explore its potential in targeted drug delivery systems and as a component of covalent inhibitors, further expanding its utility in therapeutic development.